Cas no 21979-27-1 (3-bromo-1-methylquinolin-1-ium)

• Product Name: 3-bromo-1-methylquinolin-1-ium
• CAS No: 21979-27-1
• MF: C₁₀H₉BrN
• MW: 223.089161634445
• CID: 2836169
• PubChem ID: 409147
• Update Time: 2025-04-21

3-bromo-1-methylquinolin-1-ium Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methylquinolinium
• DTXSID90328301
• 21979-27-1
• Quinolinium, 3-bromo-1-methyl-
• AC-907/30063012
• 3-bromo-1-methylquinolin-1-ium

• Inchi： 1S/C10H9BrN/c1-12-7-9(11)6-8-4-2-3-5-10(8)12/h2-7H,1H3/q+1
• InChI Key： QXBOGYGAIILJGT-UHFFFAOYSA-N
• SMILES： BrC1=C[N+](C)=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 221.99184g/mol
• Monoisotopic Mass: 221.99184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines